Cas no 72633-85-3 (A'-Neo-28,30-dinorgammacer-13(18)-ene,17-methyl-, (17a)-(9CI))

• Product Name: A'-Neo-28,30-dinorgammacer-13(18)-ene,17-methyl-, (17a)-(9CI)
• CAS No: 72633-85-3
• MF: C₂₉H₄₈
• MW: 396.691429138184
• CID: 562568
• PubChem ID: 16212876
• Update Time: 2025-07-11

A'-Neo-28,30-dinorgammacer-13(18)-ene,17-methyl-, (17a)-(9CI) Chemical and Physical Properties

Names and Identifiers

• A'-Neo-28,30-dinorgammacer-13(18)-ene,17-methyl-, (17a)-(9CI)
• (3S,3aR,5aS,5bR,11aS)-3-ethyl-3a,5a,5b,8,8,11a-hexamethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13-tetradecahydrocyclopenta[a]chrysene
• 30-NORNEOHOP-13(18)-ENE
• 30-Norneohop-13(18)-ene50µg
• B':A'-Neo-30-norgammacer-13(18)-ene
• 72633-85-3
• (3S,3aR,5aS,5bR,11aS)-3-Ethyl-3a,5a,5b,8,8,11a-hexamethyl-2,3,3a,4,5,5a,5b,6,7,7a,8,9,10,11,11a,11b,12,13-octadecahydro-1H-cyclopenta[a]chrysene
• DTXSID10583718

• Inchi： 1S/C29H48/c1-8-20-10-11-21-22-12-13-24-27(5)16-9-15-25(2,3)23(27)14-17-29(24,7)28(22,6)19-18-26(20,21)4/h20,23-24H,8-19H2,1-7H3/t20-,23?,24?,26+,27-,28+,29+/m0/s1
• InChI Key： VMOPXFUKKSSVEI-DRDIYDORSA-N
• SMILES： [C@@]12(C)CCC3C(C)(C)CCC[C@]3(C)C1CCC1=C3CC[C@H](CC)[C@@]3(C)CC[C@@]21C

Computed Properties

• Exact Mass: 382.36000
• Monoisotopic Mass: 396.375601531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.97
• Boiling Point: 454.7°C at 760 mmHg
• Flash Point: 227°C
• Refractive Index: 1.53
• PSA: 0.00000
• LogP: 8.56200

A'-Neo-28,30-dinorgammacer-13(18)-ene,17-methyl-, (17a)-(9CI) Security Information

• Hazardous Material transportation number：UN 1262 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-38-50/53-65-67
• Safety Instruction： 60-61-62
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Risk Phrases：R11
• Storage Condition：2-8°C

Related Categories

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• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives